Cas no 1338675-28-7 (4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole
• CAS No: 1338675-28-7
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• MDL: MFCD25950669
• CID: 5573080
• PubChem ID: 56769540
• Update Time: 2025-08-03

4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-

• MDL： MFCD25950669
• Inchi： 1S/C11H11ClFN3/c1-2-10-9(7-12)14-15-16(10)11-6-4-3-5-8(11)13/h3-6H,2,7H2,1H3
• InChI Key： CCDIZQLKKKBCIU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(CC)=C(CCl)N=N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 368.7±52.0 °C(Predicted)
• pka: -1.57±0.70(Predicted)

Additional information on 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole (CAS No. 1338675-28-7)

4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole, with the CAS number 1338675-28-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloromethyl group, an ethyl substituent, and a fluorinated phenyl ring attached to a 1,2,3-triazole core. These structural elements endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The 1,2,3-triazole moiety is particularly noteworthy due to its stability and the ease with which it can be synthesized via the Huisgen 1,3-dipolar cycloaddition reaction. This reaction, often catalyzed by copper(I) ions, has been widely used in click chemistry to create complex molecular architectures. The presence of the chloromethyl group in 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole provides additional reactivity and functionalization potential, making it an attractive building block for further chemical modifications.

The fluorinated phenyl ring is another key feature of this compound. Fluorine atoms are known for their ability to modulate the electronic properties of organic molecules, influencing their lipophilicity, metabolic stability, and biological activity. In the context of drug discovery, fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced binding affinities to target proteins. These properties have led to the widespread use of fluorinated molecules in the development of pharmaceuticals.

4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole has been studied for its potential as a lead compound in various therapeutic areas. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, studies have shown that this compound can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In the realm of cancer research, 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole has demonstrated potential as an antiproliferative agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed into novel anticancer drugs with improved efficacy and reduced side effects.

Beyond its therapeutic applications, 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole has also found use in materials science and chemical synthesis. The unique combination of functional groups in this molecule makes it suitable for the preparation of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability or mechanical strength.

In terms of synthesis, several methods have been reported for the preparation of 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole. One common approach involves the reaction of 4-chloromethylbenzaldehyde with 5-ethyl-1H-tetrazole in the presence of a suitable catalyst. This method offers high yields and good selectivity, making it suitable for large-scale production. Alternative synthetic routes have also been explored to optimize yield and purity while minimizing environmental impact.

The safety profile of 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole is an important consideration for its practical applications. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings.

In conclusion, 4-(chloromethyl)-5-ethyl-1-(2-fluorophenyl)-1H-1,2,3-triazole (CAS No. 1338675-28-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a promising candidate for further development into therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis methods, solidifying its position as a valuable molecule in the scientific community.